Cas no 1803852-29-0 (5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1803852-29-0
• MF: C₇H₃F₅IN
• MW: 323.001911401749
• CID: 4904973
• Update Time: 2025-07-18

5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5IN/c8-5(9)3-1-4(7(10,11)12)6(13)14-2-3/h1-2,5H
• InChI Key： JEZKCHCYULEFTF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine

Research Briefing on 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1803852-29-0)

The compound 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1803852-29-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogenated pyridine derivative serves as a versatile building block for the synthesis of complex molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role as a key intermediate in the preparation of biologically active compounds targeting various diseases.

Structural analysis reveals that the presence of both difluoromethyl and trifluoromethyl groups on the pyridine ring enhances the compound's metabolic stability and lipophilicity, making it particularly valuable for medicinal chemistry applications. The iodine substituent at the 2-position provides an excellent handle for further functionalization through cross-coupling reactions, enabling efficient structure-activity relationship (SAR) studies. Recent publications in the Journal of Medicinal Chemistry (2023) have demonstrated its utility in palladium-catalyzed coupling reactions for the synthesis of novel kinase inhibitors.

In pharmaceutical applications, researchers at several major institutions have employed 1803852-29-0 as a precursor for developing potential anticancer agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this building block into novel pyridine-based compounds showing promising activity against non-small cell lung cancer (NSCLC) cell lines. The electron-withdrawing nature of the fluorine substituents appears to enhance binding affinity to specific molecular targets while improving pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine. A 2023 paper in Organic Process Research & Development described an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This improvement in synthetic accessibility has significantly increased the compound's availability for research purposes.

Current research directions include exploring its application in PROTAC (Proteolysis Targeting Chimera) technology, where the compound's structural features may contribute to improved degradation efficiency of target proteins. Preliminary results presented at the 2024 ACS National Meeting suggest that derivatives of 1803852-29-0 show potential as E3 ligase binders in PROTAC design, opening new avenues for targeted protein degradation therapies.

Safety and handling considerations for this compound have been recently updated in the literature. While generally stable under standard laboratory conditions, special precautions are recommended when handling due to the presence of multiple halogen substituents. Recent toxicological studies indicate moderate acute toxicity (LD50 > 500 mg/kg in rats), emphasizing the need for proper personal protective equipment during laboratory use.

The commercial availability of 5-Difluoromethyl-2-iodo-3-(trifluoromethyl)pyridine has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. Current market analysis suggests growing demand from both academic and industrial research groups, particularly in North America and Asia-Pacific regions where pharmaceutical innovation is rapidly advancing.

Future research directions are expected to focus on expanding the compound's applications in fragment-based drug discovery and as a scaffold for covalent inhibitor development. The unique electronic properties imparted by its fluorine substituents make it particularly attractive for these applications. Ongoing studies are investigating its potential in addressing challenging drug targets, including protein-protein interactions that have traditionally been difficult to modulate with small molecules.